5-Bromopyridine-3-carboximidamide hydrochloride

Specification

• CAS No.: 1431555-24-6
• Molecular Formula: C6H7BrClN3
• Molecular Weight: 236.5 g/mol
• IUPAC Name: 5-bromopyridine-3-carboximidamide;hydrochloride
• Standard InChI: InChI=1S/C6H6BrN3.ClH/c7-5-1-4(6(8)9)2-10-3-5;/h1-3H,(H3,8,9);1H
• Standard InChI Key: XJKSVUNWFYMUBK-UHFFFAOYSA-N
• SMILES: C1=C(C=NC=C1Br)C(=N)N.Cl
• Canonical SMILES: C1=C(C=NC=C1Br)C(=N)N.Cl

Introduction

Structural Characteristics and Chemical Identity

Basic Chemical Information

5-Bromopyridine-3-carboximidamide hydrochloride (CAS 1431555-24-6) is a heterocyclic compound with the molecular formula C₆H₇BrClN₃. The compound has a molecular weight of 237 Da and contains three nitrogen atoms, including the pyridine nitrogen and those present in the carboximidamide group. The structure features a bromine atom at the 5-position of the pyridine ring and a carboximidamide group at the 3-position, with the compound existing as a hydrochloride salt.

Physicochemical Properties

General Physical Properties

5-Bromopyridine-3-carboximidamide hydrochloride exhibits specific physicochemical properties that influence its behavior in chemical reactions and biological systems. The calculated LogP value of 0.44 indicates moderate lipophilicity, suggesting a balance between hydrophilic and hydrophobic characteristics. This property is particularly relevant for considering its potential membrane permeability in biological contexts.

Molecular Complexity and Topological Features

The molecule contains 11 heavy atoms and possesses a single rotatable bond, which contributes to its conformational flexibility. The compound includes one aromatic ring system (the pyridine core), and its carbon bond saturation (Fsp3) value is 0, indicating the absence of saturated carbon centers. These structural features influence the compound's three-dimensional conformation and its potential interactions with biological targets.

Surface Properties and Bonding Characteristics

The polar surface area of 63 Ų reflects the molecule's potential for hydrogen bonding and polar interactions. This is further supported by the presence of 3 hydrogen bond acceptors and 2 hydrogen bond donors. These features are crucial determinants of the compound's solubility profile and its ability to engage in specific molecular recognition events with biological macromolecules.

Synthetic Approaches and Related Compounds

Related Bromopyridine Derivatives

Several structurally related compounds appear in the chemical literature. 3-Amino-5-bromopyridine (CAS 13535-01-8) represents a potentially important precursor or intermediate in the synthesis pathway. The conversion of amino groups to carboximidamide functionalities typically involves multiple synthetic steps, potentially including the formation of nitriles followed by reaction with amidine-forming reagents.

Analytical Characterization Methods

Characterization of bromopyridine derivatives commonly employs techniques such as NMR spectroscopy. The supporting materials from the Royal Society of Chemistry indicate that 31P{1H} NMR spectroscopy with appropriate relaxation delay parameters can be used to analyze reactions involving bromopyridine derivatives. Similar approaches would likely be applicable to the characterization of 5-bromopyridine-3-carboximidamide hydrochloride and its synthetic intermediates.

Supplier	Lead Time	Ships From	Purity (%)	Pack Size	Price ($)
Enamine Ltd	5 days	Ukraine	90	1 mg	83
Enamine Ltd	5 days	Ukraine	90	2 mg	85
Enamine Ltd	5 days	Ukraine	90	5 mg	91
Enamine Ltd	5 days	Ukraine	90	10 mg	102
Enamine Ltd	5 days	Ukraine	90	20 mg	123

Supply Chain Considerations

The compound is shipped from Ukraine with a stated lead time of 5 days. This information is important for research planning purposes, particularly for time-sensitive experimental workflows. The supplier also indicates the possibility of custom pack sizes or bulk orders through specific inquiry channels, suggesting flexibility for larger-scale research needs.